1-(3,5-Dimethylmorpholin-4-yl)ethanone
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-(3,5-Dimethylmorpholin-4-yl)ethanone is a morpholine-derived acetophenone analog characterized by a ketone group attached to a 3,5-dimethyl-substituted morpholine ring. Morpholine derivatives are widely studied for their pharmacological and chemical utility, often influencing solubility, stability, and biological activity due to their polar, cyclic amine structure.
Properties
IUPAC Name |
1-(3,5-dimethylmorpholin-4-yl)ethanone | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2/c1-6-4-11-5-7(2)9(6)8(3)10/h6-7H,4-5H2,1-3H3 | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVAELFNRUZXTC-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COCC(N1C(=O)C)C | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15NO2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
157.21 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects on Physicochemical Properties
Ethanone derivatives vary significantly based on substituents. Below is a comparison of key analogs:
Key Observations :
- Hydrophilic vs. Hydrophobic Substituents: Hydroxyl and methoxy groups (e.g., 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone) enhance solubility and bioactivity , while bulky substituents like tert-butyl reduce solubility . The morpholine ring in the target compound likely improves water solubility compared to aryl analogs.
- Heterocyclic Influence: Pyrazole- and triazole-containing ethanones (e.g., 2-(3,5-dimethyl-1H-pyrazol-1-yl)-1-arylethanones) exhibit strong bioactivity, such as DNA photocleavage , suggesting that the morpholine ring’s nitrogen and oxygen atoms may similarly modulate reactivity or target binding.
α-Glucosidase Inhibition
- Hydroxylation at specific positions (e.g., 4-hydroxyl in 1-(4-Hydroxy-3,5-dimethoxyphenyl)ethanone) significantly enhances inhibitory activity . Methoxy groups at 3,5-positions further optimize binding .
- Comparison : The morpholine derivative lacks hydroxyl groups but contains a polar tertiary amine, which may interact differently with enzyme active sites.
Antimicrobial and Antifungal Activity
- α-Azole ketones (e.g., 1-(benzofuran-2-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone) show efficacy in microbiological reduction, attributed to the triazole group’s antifungal properties .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
